Cas no 1806402-89-0 (Ethyl 3-(2-bromo-5-(hydroxymethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(2-bromo-5-(hydroxymethyl)phenyl)propanoate
• CAS No: 1806402-89-0
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4978691
• Update Time: 2023-08-24

Ethyl 3-(2-bromo-5-(hydroxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromo-5-(hydroxymethyl)phenyl)propanoate

• Inchi： 1S/C12H15BrO3/c1-2-16-12(15)6-4-10-7-9(8-14)3-5-11(10)13/h3,5,7,14H,2,4,6,8H2,1H3
• InChI Key： SHHJGKCHVSRUHV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CO)C=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5